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Compound of Interest

Compound Name: Pelirine

Cat. No.: B12385900

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Pelirine is paramount. This guide provides immediate, essential safety
protocols, operational procedures, and disposal plans to minimize risk and ensure a secure
laboratory environment.

Quantitative Safety Data

While a specific Safety Data Sheet (SDS) for Pelirine is not readily available, its classification
as a toxic alkaloid necessitates stringent handling protocols. The known toxicity data is
summarized below.

Parameter Value Source
CAS Number 30435-26-8 [1][2]
Molecular Formula C21H26N203 [1]
Molecular Weight 354.44 g/mol [1]
Appearance Powder [2]

o Causes death in mice at 100
Acute Toxicity (Oral) [1]
mg/kg and above.

Storage Temperature 2-8°C, Refrigerator [2]
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Personal Protective Equipment (PPE)

Given the high toxicity of Pelirine, a comprehensive PPE strategy is mandatory to prevent

accidental exposure through inhalation, ingestion, or skin contact.

PPE Category

Required Equipment

Hand Protection

Chemical-resistant gloves (e.g., Nitrile, double-

gloved)

Eye Protection

Safety glasses with side shields or chemical

splash goggles

Respiratory Protection

NIOSH-approved respirator with a particulate
filter (e.g., N95, P100) or a powered air-purifying
respirator (PAPR)

Body Protection

Disposable lab coat or gown with tight cuffs

Additional Protection

Full-face shield if there is a risk of splashing

Experimental Protocols: Handling and Disposal

Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Pelirine.

Handling Protocol:

e Preparation:

o Work within a certified chemical fume hood or a glove box.

o Ensure all necessary PPE is worn correctly before handling the compound.

o Have a spill kit readily accessible.

» Weighing and Aliquoting:

o Use a dedicated, calibrated analytical balance within the containment enclosure.
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o Handle Pelirine powder with care to avoid generating dust.

o Use appropriate tools (e.g., non-sparking spatulas) for transfer.

¢ Dissolution:

o If dissolving in a solvent, add the solvent to the Pelirine powder slowly to prevent
splashing.

o Pelirine is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1]
e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that came into contact with
Pelirine.

o Remove and dispose of PPE in the designated hazardous waste stream.
o Wash hands thoroughly with soap and water after completing work.
Disposal Plan:
o Waste Segregation:

o All solid waste contaminated with Pelirine (e.g., gloves, wipes, disposable lab coats) must
be collected in a dedicated, clearly labeled hazardous waste container.

o Liquid waste containing Pelirine should be collected in a separate, sealed, and labeled
hazardous waste container.

o Decontamination of Glassware:
o Rinse contaminated glassware with a suitable solvent (e.g., acetone) three times.
o Collect the rinsate as hazardous liquid waste.
o Wash the glassware with soap and water after decontamination.

» Final Disposal:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12385900?utm_src=pdf-body
https://www.benchchem.com/product/b12385900?utm_src=pdf-body
https://www.benchchem.com/product/b12385900?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB82654654_EN.htm
https://www.benchchem.com/product/b12385900?utm_src=pdf-body
https://www.benchchem.com/product/b12385900?utm_src=pdf-body
https://www.benchchem.com/product/b12385900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Arrange for the disposal of all hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not dispose of Pelirine or its waste down the drain or in regular trash.

Workflow for Safe Handling of Pelirine

Safe Handling Workflow for Pelirine

Preparation
- Verify fume hood function
- Don appropriate PPE
- Prepare spill kit

i

Weighing and Aliquoting

- Use containment enclosure
- Handle powder carefully
- Use non-sparking tools

'

Dissolution
- Add solvent slowly
- Ensure proper ventilation

i

Experimentation
- Conduct experiment within fume hood

i

Decontamination
- Clean all surfaces and equipment
- Collect all waste

Waste Disposal

- Segregate solid and liquid waste PESHRENCI

- Remove and dispose of PPE
- Wash hands thoroughly

- Label containers clearly
- Contact EHS for pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Pelirine CAS#: 30435-26-8 [m.chemicalbook.com]
o 2. pharmaffiliates.com [pharmaffiliates.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Pelirine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385900#personal-protective-equipment-for-
handling-pelirine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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